Cas no 1226507-95-4 (2-(4-fluorotetrahydro-2H-pyran-4-yl)-2-hydroxyacetonitrile)

• Product Name: 2-(4-fluorotetrahydro-2H-pyran-4-yl)-2-hydroxyacetonitrile
• CAS No: 1226507-95-4
• MF: C₇H₁₀FNO₂
• MW: 159.158205509186
• CID: 5098326
• Update Time: 2026-03-02

2-(4-fluorotetrahydro-2H-pyran-4-yl)-2-hydroxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorotetrahydro-2H-pyran-4-yl)-2-hydroxyacetonitrile
• 2H-Pyran-4-acetonitrile, 4-fluorotetrahydro-α-hydroxy-

• Inchi： 1S/C7H10FNO2/c8-7(6(10)5-9)1-3-11-4-2-7/h6,10H,1-4H2
• InChI Key： NBTJRSDVRLPEOH-UHFFFAOYSA-N
• SMILES： C(#N)C(C1(F)CCOCC1)O

Additional information on 2-(4-fluorotetrahydro-2H-pyran-4-yl)-2-hydroxyacetonitrile

Introduction to 2-(4-fluorotetrahydro-2H-pyran-4-yl)-2-hydroxyacetonitrile (CAS No: 1226507-95-4)

2-(4-fluorotetrahydro-2H-pyran-4-yl)-2-hydroxyacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1226507-95-4, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a tetrahydro-2H-pyran ring substituted with a fluoro group and an acetonitrile moiety, make it a valuable building block for developing novel therapeutic agents.

The tetrahydro-2H-pyran scaffold is known for its stability and versatility in drug design, often serving as a pharmacophore in small molecule drugs. The introduction of a fluoro group at the 4-position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug efficacy and bioavailability. Additionally, the hydroxyacetonitrile functional group provides opportunities for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in leveraging such heterocyclic compounds for their potential applications in treating various diseases. For instance, studies have demonstrated that derivatives of tetrahydro-2H-pyran exhibit anti-inflammatory, antiviral, and anticancer properties. The fluorine atom in these compounds often plays a crucial role in modulating their interactions with biological targets, thereby influencing their pharmacological effects.

One of the most compelling aspects of 2-(4-fluorotetrahydro-2H-pyran-4-yl)-2-hydroxyacetonitrile is its utility as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of this compound make it an attractive candidate for generating such inhibitors.

Recent advancements in computational chemistry have further enhanced the potential of this compound. Molecular modeling studies have shown that the fluoro substituent can improve binding affinity to protein targets by increasing hydrophobic interactions and reducing steric hindrance. These insights have guided the design of more potent and selective kinase inhibitors based on the tetrahydro-2H-pyran core.

The pharmaceutical industry has also explored the use of this compound in developing treatments for neurological disorders. The ability to modulate kinase activity has been linked to neuroprotective effects, making it a promising area for further investigation. Additionally, the hydroxyacetonitrile group offers opportunities for derivatization into molecules that can cross the blood-brain barrier, which is essential for treating central nervous system disorders.

In conclusion, 2-(4-fluorotetrahydro-2H-pyran-4-yl)-2-hydroxyacetonitrile (CAS No: 1226507-95-4) represents a significant advancement in medicinal chemistry. Its unique structural features and potential applications in drug development make it a valuable asset for researchers seeking to create novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most challenging diseases faced by humanity.